Cas no 13882-27-4 (S-ethylisothiourea hydroiodide)

• Product Name: S-ethylisothiourea hydroiodide
• CAS No: 13882-27-4
• MF: C₃H₉IN₂S
• MW: 232.086431264877
• CID: 5100246
• Update Time: 2025-04-23

S-ethylisothiourea hydroiodide Chemical and Physical Properties

Names and Identifiers

• ethyl imidothiocarbamate hydroiodide
• S-ethylisothiourea hydroiodide

• Inchi： 1S/C3H8N2S.HI/c1-2-6-3(4)5;/h2H2,1H3,(H3,4,5);1H
• InChI Key： HQOMUNLDICRZCS-UHFFFAOYSA-N
• SMILES： I.S(C(=N)N)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52.8
• Topological Polar Surface Area: 75.2

Additional information on S-ethylisothiourea hydroiodide

S-Ethylisothiourea Hydroiodide: A Comprehensive Overview

S-Ethylisothiourea hydroiodide (CAS No. 13882-27-4) is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as Ethylisothiourea hydroiodide, belongs to the class of thioureas and is widely recognized for its unique chemical properties and versatile applications. In this article, we delve into the latest research findings, chemical characteristics, and potential uses of S-Ethylisothiourea hydroiodide, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of S-Ethylisothiourea hydroiodide consists of an ethyl group attached to the sulfur atom of an isothiourea moiety, with a hydroiodide counterion. This structure contributes to its stability and reactivity, making it a valuable compound in various chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, including conductive polymers and metal-organic frameworks (MOFs). These findings underscore its potential in the field of materials science, particularly in the development of next-generation electronic devices.

One of the most notable advancements involving S-Ethylisothiourea hydroiodide is its application in catalysis. Researchers have demonstrated that this compound can act as an efficient catalyst in organic transformations, such as nucleophilic substitutions and coupling reactions. Its ability to facilitate these reactions under mild conditions has made it a preferred choice in green chemistry practices. Furthermore, its role in asymmetric synthesis has been explored, paving the way for the production of enantiomerically enriched compounds, which are crucial in pharmaceuticals and agrochemicals.

In addition to its catalytic applications, S-Ethylisothiourea hydroiodide has found utility in biomedical research. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Recent investigations into its mechanism of action have revealed that it interacts with key cellular pathways involved in inflammation and oxidative stress, offering new insights into its therapeutic potential.

The synthesis of S-Ethylisothiourea hydroiodide typically involves the reaction of ethylamine with carbon disulfide in the presence of iodine. This straightforward synthesis method ensures a high yield and purity of the product, making it accessible for large-scale production. However, recent innovations have focused on optimizing this process to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of alternative solvents and catalysts to minimize waste generation during the synthesis.

From an environmental perspective, the eco-friendly nature of S-Ethylisothiourea hydroiodide has been a topic of interest. Its biodegradability and low toxicity profile make it suitable for applications where environmental safety is a priority. Moreover, its compatibility with various industrial processes ensures that it can be integrated into existing workflows without significant modifications.

In conclusion, S-Ethylisothiourea hydroiodide (CAS No. 13882-27-4) stands out as a multifaceted compound with diverse applications across chemistry, materials science, and biomedicine. The latest research findings highlight its potential as a catalyst, drug candidate, and precursor for advanced materials. As ongoing studies continue to unravel its properties and capabilities, this compound is poised to play an increasingly important role in shaping future innovations across various scientific disciplines.